Cas no 2229136-65-4 (3-(2-fluoro-6-methylphenyl)pentanedioic acid)

• Product Name: 3-(2-fluoro-6-methylphenyl)pentanedioic acid
• CAS No: 2229136-65-4
• MF: C₁₂H₁₃FO₄
• MW: 240.227627515793
• CID: 6070762
• PubChem ID: 165979316
• Update Time: 2025-10-29

3-(2-fluoro-6-methylphenyl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-6-methylphenyl)pentanedioic acid
• EN300-1750370
• 2229136-65-4

• Inchi： 1S/C12H13FO4/c1-7-3-2-4-9(13)12(7)8(5-10(14)15)6-11(16)17/h2-4,8H,5-6H2,1H3,(H,14,15)(H,16,17)
• InChI Key： NDLVOQDDBJIFEK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 240.07978705g/mol
• Monoisotopic Mass: 240.07978705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.6Ų

Additional information on 3-(2-fluoro-6-methylphenyl)pentanedioic acid

3-(2-Fluoro-6-methylphenyl)pentanedioic Acid: A Comprehensive Guide to Its Properties and Applications

3-(2-Fluoro-6-methylphenyl)pentanedioic acid (CAS No. 2229136-65-4) is a fluorinated aromatic dicarboxylic acid derivative that has gained significant attention in pharmaceutical and chemical research. This compound, often referred to as fluoromethylphenyl glutaric acid, exhibits unique structural features that make it valuable for various applications. The presence of both a fluoro substituent and a methyl group on the phenyl ring, combined with the pentanedioic acid backbone, contributes to its distinctive chemical behavior.

In recent years, researchers have shown growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and bioavailability. The 3-(2-fluoro-6-methylphenyl)pentanedioic acid structure makes it particularly interesting for drug development, as the fluorine atom can significantly influence the compound's interaction with biological targets. This aligns with current trends in medicinal chemistry where fluorine-containing pharmaceuticals represent about 20-30% of all new drug candidates.

The synthesis of 3-(2-fluoro-6-methylphenyl)pentanedioic acid typically involves multi-step organic reactions, with careful control of reaction conditions to maintain the integrity of both the fluoro group and the acid functionalities. Analytical characterization of this compound often includes techniques such as NMR spectroscopy (particularly 19F NMR), mass spectrometry, and HPLC purity analysis, which are crucial for quality control in research and potential commercial applications.

One of the most promising applications of CAS 2229136-65-4 is in the development of novel enzyme inhibitors. The dicarboxylic acid moiety can interact with positively charged amino acid residues in enzyme active sites, while the aromatic fluoromethyl group contributes to hydrophobic interactions. This dual functionality makes it a valuable scaffold for designing compounds targeting metabolic enzymes, which is particularly relevant given the current focus on metabolic disorder treatments in pharmaceutical research.

The physical properties of 3-(2-fluoro-6-methylphenyl)pentanedioic acid include moderate water solubility due to its carboxylic acid groups, with solubility being pH-dependent. The compound typically appears as a white to off-white crystalline powder at room temperature, with melting points generally observed between 180-200°C. These characteristics are important considerations for formulation scientists working on drug delivery systems, especially for oral administration where solubility plays a crucial role in bioavailability.

From a safety perspective, while 3-(2-fluoro-6-methylphenyl)pentanedioic acid is not classified as hazardous under standard regulations, proper laboratory handling procedures should always be followed when working with any chemical substance. This includes the use of appropriate personal protective equipment and proper ventilation, particularly when handling the compound in powder form. These precautions align with current best practices in laboratory safety standards and chemical handling protocols that are increasingly emphasized in research institutions worldwide.

The market for fluorinated building blocks like 3-(2-fluoro-6-methylphenyl)pentanedioic acid has been steadily growing, driven by the pharmaceutical industry's demand for novel chemical entities. Custom synthesis providers and contract research organizations often list this compound in their catalogs, with purity levels ranging from 95% to 99% for different research applications. The pricing typically reflects the complexity of synthesis and purification processes required to achieve high-purity material.

Recent publications in medicinal chemistry journals have highlighted the potential of 3-(2-fluoro-6-methylphenyl)pentanedioic acid derivatives as starting materials for more complex drug candidates. The compound's versatility allows for various chemical modifications, making it a valuable intermediate in organic synthesis. This is particularly relevant in the context of current drug discovery trends that emphasize fragment-based drug design and scaffold hopping strategies to identify novel bioactive molecules.

For researchers interested in working with CAS 2229136-65-4, it's important to note that proper storage conditions can significantly affect the compound's stability. Recommended storage typically involves keeping the material in a cool, dry place, protected from light and moisture. These storage considerations are particularly crucial for maintaining the integrity of both the fluoro group and the acid functionalities over extended periods.

The environmental fate of 3-(2-fluoro-6-methylphenyl)pentanedioic acid has not been extensively studied, which presents an opportunity for future research given the increasing regulatory focus on green chemistry principles and environmental impact assessments of chemical substances. Preliminary data suggest that the compound would likely undergo biodegradation under appropriate conditions, but specific studies would be needed to confirm this and evaluate potential ecological effects.

In conclusion, 3-(2-fluoro-6-methylphenyl)pentanedioic acid represents an interesting example of how strategic incorporation of fluorine atoms can modify the properties of organic molecules. Its combination of aromatic fluorination and dicarboxylic acid functionality makes it a versatile building block with potential applications across multiple areas of chemical research. As the pharmaceutical industry continues to explore new fluorine-containing compounds, materials like CAS 2229136-65-4 will likely remain important tools in medicinal chemistry and drug discovery efforts.